Cas no 25003-82-1 (Naphth[1,2-g]isoquinoline(7CI,8CI,9CI))

Naphth[1,2-g]isoquinoline(7CI,8CI,9CI) structure
25003-82-1 structure
Product Name:Naphth[1,2-g]isoquinoline(7CI,8CI,9CI)
CAS No:25003-82-1
MF:C17H11N
MW:229.275943994522
CID:278774
PubChem ID:32764
Update Time:2025-04-19

Naphth[1,2-g]isoquinoline(7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Naphth[1,2-g]isoquinoline(7CI,8CI,9CI)
    • naphtho[1,2-g]isoquinoline
    • 9-Azabenz<a>anthracene
    • NSC 117034
    • AFX8IM3ER6
    • DTXSID50179710
    • 9-AZABENZ[A]ANTHRACENE
    • NSC117034
    • 25003-82-1
    • CCRIS 1600
    • UNII-AFX8IM3ER6
    • NAPHTH(1,2-g)ISOQUINOLINE
    • Naphth[1,2-g]isoquinoline
    • NSC-117034
    • 9-Azabenz(a)anthracene
    • BRN 4998796
    • Inchi: 1S/C17H11N/c1-2-4-16-12(3-1)5-6-14-9-15-11-18-8-7-13(15)10-17(14)16/h1-11H
    • InChI Key: BIHVYFFSKHTVIG-UHFFFAOYSA-N
    • SMILES: N1C=CC2=C(C=1)C=C1C=CC3C=CC=CC=3C1=C2

Computed Properties

  • Exact Mass: 229.08900
  • Monoisotopic Mass: 229.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89000
  • LogP: 4.54120
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